Cas no 2519-61-1 (4-Chloroindole-3-acetic acid)

• Product Name: 4-Chloroindole-3-acetic acid
• CAS No: 2519-61-1
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD00216155
• CID: 43104
• PubChem ID: 100413
• Update Time: 2025-04-18

4-Chloroindole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloroindole-3-acetic acid
• (4-Chloro-1H-indol-3-yl)acetic acid
• 2-(4-chloro-1H-indol-3-yl)acetic acid
• 4-chloro-3-indolylacetic acid
• 4-Chloroindole-3-acetate
• 4-Cl-Iaa
• 2-(4-chloranyl-1H-indol-3-yl)ethanoic acid
• Q4637117
• NSC295294
• PD165928
• FT-0634339
• Z1269128767
• AM20040023
• SY030420
• EN300-221682
• SCHEMBL154385
• DTXSID10179857
• CS-W006267
• FS-3042
• A817695
• RF78HU5XXV
• 4-Chloroindole-3-aceticacid
• CHEMBL309993
• CHEBI:20339
• MFCD00216155
• NSC-295294
• AKOS005207277
• C-4325
• 4-chloroindoleacetic acid
• 1H-Indole-3-acetic acid, 4-chloro-
• 2519-61-1
• 4-chloro-1H-indole-3-acetic acid
• UNII-RF78HU5XXV
• NSC 295294
• 4-chloroindolyl-3-acetic acid
• 4-Chloro-IAA
• 2-(4-Chloro-3-indolyl)acetic Acid
• Indole-3-acetic acid, 4-chloro-
• 4-Chloroindolyl-3-acetate
• DTXCID70102348
• DB-006778
• 4-Chloro-1H-indole-3-acetate

• MDL： MFCD00216155
• Inchi： 1S/C10H8ClNO2/c11-7-2-1-3-8-10(7)6(5-12-8)4-9(13)14/h1-3,5,12H,4H2,(H,13,14)
• InChI Key： WNCFBCKZRJDRKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(CC(=O)O)=CN2

Computed Properties

• Exact Mass: 209.02400
• Monoisotopic Mass: 209.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.483
• Boiling Point: 445.6℃ at 760 mmHg
• Flash Point: 223.3 °C
• Refractive Index: 1.698
• PSA: 53.09000
• LogP: 2.44840
• Solubility: Not determined

4-Chloroindole-3-acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives